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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential use of tetra-o-
cresol orthosilicate as a high-performance hydraulic fluid. Due to its aryloxy-substituted

silicate structure, this compound is anticipated to exhibit exceptional thermal and hydrolytic

stability, making it a candidate for applications in demanding environments.[1]

This document outlines the key physical and chemical properties of tetra-o-cresol
orthosilicate, presents standardized experimental protocols for its evaluation as a hydraulic

fluid, and provides a framework for data analysis and interpretation.

Physicochemical Properties and Performance
Characteristics
Tetra-o-cresol orthosilicate is a member of the tetra(aryloxy)silane family, characterized by

four ortho-cresol groups attached to a central silicon atom via oxygen bridges.[1] This structure

is expected to confer high thermal stability, a wide liquid range, and improved hydrolytic stability

compared to alkyl-based silicates.[1]

The following tables summarize the key performance indicators for a hydraulic fluid and provide

a template for presenting experimental data obtained for tetra-o-cresol orthosilicate. For
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comparative purposes, typical values for a standard mineral oil-based hydraulic fluid (ISO VG

46) are included.

Table 1: Physical Properties

Property

Tetra-o-Cresol
Orthosilicate
(Expected/Experim
ental)

Typical ISO VG 46
Mineral Oil

ASTM Test Method

Appearance Clear, amber liquid
Clear, light-colored

liquid
Visual

Density @ 15°C (

kg/m ³)
Data to be determined ~870 ASTM D1298

Kinematic Viscosity @

40°C (cSt)
Data to be determined 46

ASTM D445[2][3][4][5]

[6]

Kinematic Viscosity @

100°C (cSt)
Data to be determined 6.8

ASTM D445[2][3][4][5]

[6]

Viscosity Index Data to be determined >95
ASTM D2270[7][8][9]

[10][11]

Pour Point (°C) Data to be determined <-20
ASTM D97[12][13][14]

[15][16]

Flash Point, Cleveland

Open Cup (°C)
Data to be determined >210

ASTM D92[17][18][19]

[20][21]

Autoignition

Temperature (°C)
Data to be determined >300 ASTM E659

Table 2: Chemical and Performance Properties
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Property

Tetra-o-Cresol
Orthosilicate
(Expected/Experim
ental)

Typical ISO VG 46
Mineral Oil

ASTM Test Method

Acid Number (mg

KOH/g)
Data to be determined <0.5

ASTM D664[22][23]

[24][25]

Water Content (ppm) Data to be determined <100
ASTM D6304[26][27]

[28][29][30]

Foaming

Tendency/Stability

(ml)

Data to be determined
Seq I: 20/0, Seq II:

50/0, Seq III: 20/0

ASTM D892[1][31][32]

[33][34]

Hydrolytic Stability Data to be determined Stable
ASTM D2619[35][36]

[37][38][39]

Water Separability

(Demulsibility)
Data to be determined 40-40-0 (30 min)

ASTM D1401[40][41]

[42][43][44]

Bulk Modulus (GPa) Data to be determined ~1.8
(Requires specialized

equipment)

Experimental Protocols
Detailed methodologies for key experiments are provided below. These protocols are based on

established ASTM standards and should be adapted as necessary for the specific properties of

tetra-o-cresol orthosilicate.

Viscosity Measurement
Objective: To determine the kinematic viscosity of tetra-o-cresol orthosilicate at 40°C and

100°C and calculate the Viscosity Index.

Method: ASTM D445 - Standard Test Method for Kinematic Viscosity of Transparent and

Opaque Liquids.[2][3][4][5][6]

Procedure:
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Select a calibrated glass capillary viscometer appropriate for the expected viscosity range.

Charge the viscometer with the tetra-o-cresol orthosilicate sample.

Place the viscometer in a constant temperature bath maintained at 40°C ± 0.02°C.

Allow the sample to reach thermal equilibrium (at least 30 minutes).

Measure the time it takes for the fluid to flow between two marked points on the viscometer.

Repeat the measurement to ensure reproducibility.

Calculate the kinematic viscosity by multiplying the flow time by the viscometer calibration

constant.

Repeat steps 3-7 with the bath temperature maintained at 100°C ± 0.02°C.

Calculate the Viscosity Index using the kinematic viscosity values at 40°C and 100°C

according to ASTM D2270.[7][8][9][10][11]

Thermal Stability Evaluation
Objective: To determine the flash point and fire point of tetra-o-cresol orthosilicate.

Method: ASTM D92 - Standard Test Method for Flash and Fire Points by Cleveland Open Cup

Tester.[17][18][19][20][21]

Procedure:

Fill the Cleveland open cup with the tetra-o-cresol orthosilicate sample to the filling mark.

Heat the sample at a specified, constant rate.

At regular temperature intervals, pass a small test flame across the surface of the liquid.

The flash point is the lowest temperature at which the vapors above the liquid ignite

momentarily.

Continue heating the sample after the flash point is determined.
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The fire point is the temperature at which the vapors ignite and sustain burning for at least 5

seconds.

Hydrolytic Stability Assessment
Objective: To evaluate the resistance of tetra-o-cresol orthosilicate to hydrolysis in the

presence of water.

Method: ASTM D2619 - Standard Test Method for Hydrolytic Stability of Hydraulic Fluids

(Beverage Bottle Method).[35][36][37][38][39]

Procedure:

Place 75 g of tetra-o-cresol orthosilicate, 25 g of distilled water, and a polished copper

strip into a pressure-type beverage bottle.

Seal the bottle and place it in an oven at 93°C for 48 hours, rotating it end-over-end.

After cooling, separate the fluid and water layers.

Measure the weight change of the copper strip.

Determine the acid number of the fluid layer according to ASTM D664.[22][23][24][25]

Determine the acidity of the water layer.

Observe and record the appearance of the copper strip.

Material Compatibility Testing
Objective: To assess the compatibility of tetra-o-cresol orthosilicate with common elastomers

and metals used in hydraulic systems.

Method: Based on principles from ASTM D471 (Effect of Liquids on Rubber) and general

immersion testing for metals.

Procedure for Elastomers:

Prepare standard test specimens of selected elastomers (e.g., Nitrile, Viton, EPDM).
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Measure the initial mass, volume, and hardness of the specimens.

Immerse the specimens in tetra-o-cresol orthosilicate in a sealed container.

Heat the container to a specified temperature (e.g., 100°C) for a set duration (e.g., 168

hours).

After exposure, remove the specimens, clean them, and re-measure their mass, volume, and

hardness.

Calculate the percentage change in each property to determine compatibility.

Procedure for Metals:

Prepare test coupons of various metals (e.g., steel, copper, aluminum).

Clean and weigh the coupons.

Immerse the coupons in tetra-o-cresol orthosilicate at an elevated temperature for a

specified duration.

After exposure, remove, clean, and re-weigh the coupons.

Observe for any signs of corrosion or discoloration.
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Caption: Logical workflow for the comprehensive evaluation of a candidate hydraulic fluid.
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Caption: Postulated hydrolysis pathway of tetra-o-cresol orthosilicate in the presence of

water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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